1-allyl-4-(1-(2-methylbenzyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 4-[1-[(2-methylphenyl)methyl]benzimidazol-2-yl]-1-prop-2-enylpyrrolidin-2-one
• InChI: InChI=1S/C22H23N3O/c1-3-12-24-14-18(13-21(24)26)22-23-19-10-6-7-11-20(19)25(22)15-17-9-5-4-8-16(17)2/h3-11,18H,1,12-15H2,2H3
• InChI Key: AFRVVDXVYRJARR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)CC=C
• Molecular Formula: C22H23N3O
• Molecular Weight: 345.4 g/mol

Description

“1-allyl-4-(1-(2-methylbenzyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one” is a chemical compound with the molecular formula C22H23N3O. Its average mass is 345.438 Da and its monoisotopic mass is 345.184113 Da.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The imidazole and benzene rings form a dihedral angle.

Physical And Chemical Properties Analysis

This compound has a molecular formula of C22H23N3O, an average mass of 345.438 Da, and a monoisotopic mass of 345.184113 Da.

Scientific Research Applications

Synthesis and Medicinal Chemistry

Compounds structurally related to 1-allyl-4-(1-(2-methylbenzyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one have been synthesized and evaluated for their potential as medicinal agents. For instance, N-benzylated pyrrolidin-2-one / imidazolidin-2-one derivatives were designed and synthesized as potential Anti-Alzheimer's agents, showing promise in both in-vivo and in-vitro evaluations (Gupta et al., 2020).

Organic Synthesis and Catalysis

Several studies have focused on the synthesis and catalytic applications of compounds with similar structural motifs. For example, novel syntheses of hexahydro-1H-pyrrolo[1,2-a]imidazoles and octahydroimidazo[1,2-a]pyridines have been reported, showing their utility in producing a variety of substituted compounds (Katritzky et al., 2000). Additionally, the synthesis of rigid, sterically diverse N-heterocyclic carbene-pyridine chelates has been explored, demonstrating their effectiveness as catalysts in palladium-catalyzed allylic substitution reactions (Chianese et al., 2009).